Cas no 15521-77-4 (Sodium Pyridine-3-sulfonate)

• Product Name: Sodium Pyridine-3-sulfonate
• CAS No: 15521-77-4
• MF: C₅H₄NNaO₃S
• MW: 181.144930839539
• MDL: MFCD00065041
• CID: 140405
• PubChem ID: 87574780
• Update Time: 2025-10-29

Sodium Pyridine-3-sulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonicacid, sodium salt (1:1)
• Sodium Pyridine-3-sulfonate
• PYRIDINE-3-SULFONIC ACID SODIUM SALT
• Sodium 3-Pyridinesulfonate
• 3-PYRIDINE SULFONIC ACID,SODIUM SALT
• Pyridinesulfonicacidsodiumsalt
• SODIUM 3-PYRIDINESULFONATE N-HYDRATE
• sodium pyridine-3-sulphonate
• 3-Pyridinesulfonic acid, sodium salt
• X 164
• 3-pyridine sulfonate
• C5H4NSO3.Na
• SodiumPyridine-3-sulfonate
• sodium 3-pyridinesulphonate
• sodium;pyridine-3-sulfonate
• CQSNULMCHIOCCX-UHFFFAOYSA-M
• 3-Pyridinesulfonic acid sodium salt
• 7356AF
• Py
• D91985
• 3-Pyridinesulfonic acid, sodium salt (1:1)
• NS00085058
• MFCD00065041
• AS-65382
• EINECS 239-561-3
• SCHEMBL1649249
• NSC 1578
• SB52457
• AKOS006227981
• P0618
• NSC-1578
• Pyridine 3 Sulfonic Acid Sodium Salt
• A883664
• AI3-19243
• FT-0637239
• A46XP9YA3Q
• 15521-77-4
• DB-043261

• MDL： MFCD00065041
• Inchi： 1S/C5H5NO3S.Na/c7-10(8,9)5-2-1-3-6-4-5;/h1-4H,(H,7,8,9);/q;+1/p-1
• InChI Key： CQSNULMCHIOCCX-UHFFFAOYSA-M
• SMILES： S(C1C=NC=CC=1)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 180.98100
• Monoisotopic Mass: 180.98095845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• PSA: 78.47000
• LogP: 1.06650
• Solubility: Not determined

Sodium Pyridine-3-sulfonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents

Additional information on Sodium Pyridine-3-sulfonate

Sodium Pyridine-3-sulfonate (CAS No. 15521-77-4): A Comprehensive Overview

Sodium Pyridine-3-sulfonate, also known as Sodium 3-pyridinesulfonate, is a chemical compound with the CAS number 15521-77-4. This compound is widely recognized for its unique properties and diverse applications across various industries. The molecule consists of a pyridine ring, a six-membered aromatic ring with one nitrogen atom, substituted with a sulfonic acid group (-SO₃H) at the 3-position. The sodium salt form of this compound makes it highly soluble in water, which is one of its key characteristics that contribute to its utility in different fields.

Sodium Pyridine-3-sulfonate has been extensively studied for its role in organic synthesis, pharmaceuticals, and materials science. Recent research has highlighted its potential as a versatile building block in the development of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials are gaining attention due to their applications in gas storage, catalysis, and sensing technologies. The sulfonic acid group in Sodium Pyridine-3-sulfonate provides acidic protons that can coordinate with metal ions, making it an ideal ligand for constructing MOFs with high surface areas and porosities.

In the pharmaceutical industry, Sodium Pyridine-3-sulfonate has been explored as a component in drug delivery systems. Its ability to form stable complexes with metal ions has led to its use in designing nanoparticles for targeted drug delivery. Recent studies have demonstrated that these nanoparticles can enhance the bioavailability of drugs while minimizing side effects. This makes Sodium Pyridine-3-sulfonate a promising candidate for next-generation therapeutic agents.

The synthesis of Sodium Pyridine-3-sulfonate typically involves the sulfonation of pyridine using sulfuric acid or other sulfonating agents. The reaction conditions are carefully controlled to ensure high yield and purity of the product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound and confirm its structure.

From an environmental perspective, Sodium Pyridine-3-sulfonate is considered relatively stable under normal conditions. However, its degradation pathways under various environmental conditions are still under investigation. Researchers are exploring ways to optimize its synthesis and application processes to minimize any potential environmental impact.

In conclusion, Sodium Pyridine-3-sulfonate (CAS No. 15521-77-4) is a multifaceted compound with significant potential in multiple scientific domains. Its unique chemical properties and versatility make it an invaluable tool for scientists and engineers working on cutting-edge technologies. As research continues to uncover new applications and improvements in its synthesis, Sodium Pyridine-3-sulfonate is poised to play an even more prominent role in shaping the future of materials science and pharmaceuticals.